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Cat. No.: B1676261 Get Quote

Introduction

The Measurement Computing Corporation (MCC) 134 is a thermocouple measurement HAT

(Hardware Attached on Top) designed for use with Raspberry Pi.[1] It provides four isolated

thermocouple inputs with 24-bit resolution, making it an ideal solution for a variety of

temperature measurement applications in research and drug development.[1] This application

note provides a detailed protocol and sample Python code for acquiring temperature data from

a single channel of the MCC-134 in a continuous loop. The open-source MCC DAQ HAT

Library provides the necessary software interface in C/C++ and Python to develop applications

on a Raspberry Pi running Linux.[1][2]

Key Features of the MCC-134:

Four isolated thermocouple inputs[1]

24-bit A/D converter[1]

Support for various thermocouple types (J, K, R, S, T, N, E, and B)[1]

Cold Junction Compensation (CJC)[1]

A minimum update interval of one second per channel[1][3]
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Hardware and Software Prerequisites

Hardware:

Raspberry Pi (Model 3B+ or later recommended)

MCC-134 DAQ HAT

Thermocouple (e.g., Type K)

5V power supply for Raspberry Pi

Software:

Raspbian/Raspberry Pi OS

MCC DAQ HAT Library (Installation instructions available on GitHub)

Python 3

Experimental Workflow

This protocol outlines the steps for setting up the hardware and software to acquire and log

temperature data.

Hardware Setup:

Ensure the Raspberry Pi is powered off.

Carefully align the 40-pin GPIO connector of the MCC-134 with the Raspberry Pi's GPIO

pins and press down firmly to connect the HAT.

Connect one end of the thermocouple to the desired input channel on the MCC-134's

screw terminals. Ensure correct polarity.

Power on the Raspberry Pi.

Software Installation and Configuration:
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Install the MCC DAQ HAT Library by following the official instructions. This typically

involves cloning the repository from GitHub and running an installation script.

Verify the installation by running one of the provided example programs, such as

single_value_read.py.[4]

Data Acquisition:

Utilize the provided Python script to read the temperature from the selected channel in a

continuous loop.

The script will initialize the MCC-134, configure the thermocouple type for the specified

channel, and then enter a loop to read and display the temperature at one-second

intervals.

The acquired data will be printed to the console and saved to a CSV file named

temperature_log.csv.

Sample Python Code
Data Presentation
The following table summarizes sample data that would be generated by the provided Python

script.

Timestamp (s) Temperature (°C)

1.02 25.12

2.05 25.15

3.08 25.18

4.11 25.20

5.14 25.22

Visualization
The logical flow of the data acquisition process is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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